Cas no 2149042-53-3 (1,2-Ethanedione, 1-[1-[(acetyloxy)methyl]-4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]-2-(4-benzoyl-1-piperazinyl)-)
2149042-53-3 structure
Product Name:1,2-Ethanedione, 1-[1-[(acetyloxy)methyl]-4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]-2-(4-benzoyl-1-piperazinyl)-
CAS No:2149042-53-3
MF:C27H27N7O6
MW:545.546585321426
CID:6635554
Update Time:2024-01-19
1,2-Ethanedione, 1-[1-[(acetyloxy)methyl]-4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]-2-(4-benzoyl-1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanedione, 1-[1-[(acetyloxy)methyl]-4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]-2-(4-benzoyl-1-piperazinyl)-
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- Inchi: 1S/C27H27N7O6/c1-17-29-15-34(30-17)25-23-22(21(39-3)13-28-25)20(14-33(23)16-40-18(2)35)24(36)27(38)32-11-9-31(10-12-32)26(37)19-7-5-4-6-8-19/h4-8,13-15H,9-12,16H2,1-3H3
- InChI Key: FGISOLYFSJAHIQ-UHFFFAOYSA-N
- SMILES: C(C1C2C(OC)=CN=C(N3C=NC(C)=N3)C=2N(COC(C)=O)C=1)(=O)C(N1CCN(C(=O)C2=CC=CC=C2)CC1)=O
Experimental Properties
- Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 809.9±75.0 °C(Predicted)
- pka: 1.54±0.50(Predicted)
1,2-Ethanedione, 1-[1-[(acetyloxy)methyl]-4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]-2-(4-benzoyl-1-piperazinyl)- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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